Cas no 1105234-95-4 (N-(3-fluoro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide
• CAS No: 1105234-95-4
• MF: C₂₁H₁₆FN₃O₂S
• MW: 393.4340467453
• CID: 5385430
• Update Time: 2025-05-21

N-(3-fluoro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide
• N-(3-fluoro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

• Inchi： 1S/C21H16FN3O2S/c1-13-7-8-15(9-17(13)22)24-18(26)10-25-12-23-19-16(11-28-20(19)21(25)27)14-5-3-2-4-6-14/h2-9,11-12H,10H2,1H3,(H,24,26)
• InChI Key： KJEUHSDFCLAGOI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(F)=C1)(=O)CN1C=NC2C(C3=CC=CC=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(3-fluoro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

N-(3-fluoro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 1105234-95-4, known as N-(3-fluoro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thienopyrimidine core and an acetamide group. The presence of fluorine and methyl substituents on the aromatic ring further enhances its chemical versatility and potential applications.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including kinases and proteases, which are critical in the development of therapeutic agents for diseases such as cancer and neurodegenerative disorders. The N-(3-fluoro-4-methylphenyl) moiety in this compound contributes to its lipophilicity and bioavailability, making it a promising candidate for pharmacological studies.

The synthesis of N-(3-fluoro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have employed various strategies to optimize the yield and purity of this compound, including microwave-assisted synthesis and catalytic methods. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its structural analogs.

In terms of applications, this compound has shown potential in several areas. For instance, it has been investigated as a potential inhibitor of specific enzyme targets in cancer cells. Preclinical studies suggest that it may exhibit selective cytotoxicity against malignant cells while sparing normal cells, a property that is highly desirable in anti-cancer therapeutics. Additionally, its ability to interact with cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have been employed to predict its binding affinity to various biological targets. These insights have facilitated the design of more potent and selective derivatives. For example, modifications to the thieno[3,2-d]pyrimidine core have been shown to significantly improve its pharmacokinetic profile.

The integration of experimental and computational approaches has also enabled researchers to explore the environmental impact of this compound. Studies on its biodegradation pathways suggest that it may exhibit favorable eco-toxicological properties under certain conditions. This is particularly important as industries increasingly prioritize sustainable practices in chemical synthesis.

In conclusion, N-(3-fluoro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-y}acetamide represents a compelling example of how modern chemical research can lead to innovative solutions in medicine and beyond. Its unique structure, combined with cutting-edge research methodologies, positions it as a key player in the development of next-generation therapeutic agents and materials.